2-(Chloroacetamido)-alpha-(methoxyimino)thiazol-4-acetic acid

• Molecular Formula: C8H8ClN3O4S
• Molecular Weight: 277.69 g/mol
• IUPAC Name: 2-[2-[(2-chloroacetyl)amino]-1,3-thiazol-4-yl]-2-methoxyiminoacetic acid
• InChI: InChI=1S/C8H8ClN3O4S/c1-16-12-6(7(14)15)4-3-17-8(10-4)11-5(13)2-9/h3H,2H2,1H3,(H,14,15)(H,10,11,13)
• InChI Key: JVFVSVLCXCDOPD-UHFFFAOYSA-N
• Canonical SMILES: CON=C(C1=CSC(=N1)NC(=O)CCl)C(=O)O

Description

2-(Chloroacetamido)-alpha-(methoxyimino)thiazol-4-acetic acid is a useful research compound. Its molecular formula is C8H8ClN3O4S and its molecular weight is 277.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

12.66 g of ethyl α-methoxyimino-α-[2-(chloroacetamido)-thiazol-4-yl]acetate is added to a solution of 11.74 g of potassium hydroxide in a mixture of 25 ml of water and 500 ml of ethanol. After stirring for 20 minutes at room temperature, the reaction solution is subjected to the distillation of ethanol under reduced pressure. The residue is added to water, and the resultant solution is made acidic with addition of N-hydrochloric acid, followed by separating the insoluble materials by filtration. The procedure yields 10.54 g of α-methoxyimino-α-[2-(chloroacetamido)thiazol-4-yl]acetic acid. Melting point: 182°-183° C.